molecular formula C11H16N2OS B8372049 5-Amino-2-(isopropylthio)-N-methylbenzamide

5-Amino-2-(isopropylthio)-N-methylbenzamide

Cat. No.: B8372049
M. Wt: 224.32 g/mol
InChI Key: OTQZSPHLTXPGJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-(isopropylthio)-N-methylbenzamide is a useful research compound. Its molecular formula is C11H16N2OS and its molecular weight is 224.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N2OS

Molecular Weight

224.32 g/mol

IUPAC Name

5-amino-N-methyl-2-propan-2-ylsulfanylbenzamide

InChI

InChI=1S/C11H16N2OS/c1-7(2)15-10-5-4-8(12)6-9(10)11(14)13-3/h4-7H,12H2,1-3H3,(H,13,14)

InChI Key

OTQZSPHLTXPGJL-UHFFFAOYSA-N

Canonical SMILES

CC(C)SC1=C(C=C(C=C1)N)C(=O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 16B (1.2 g, 4.7 mmol) in a mixture of ethanol (30 mL), water (5 mL), and acetic acid (3.3 mL, 5.8 mmol) was heated by a 115° C. oil bath. Iron powder (1.80 g, 32.2 mmol) was added portionwise over 1 h. The reaction mixture was cooled to rt, filtered, and washed with ethyl acetate. Sodium bicarbonate solution was added until it was basic. The reaction mixture was extracted with ethyl acetate (3×) and the combined organics were washed with saturated sodium bicarbonate and brine, dried (MgSO4), and concentrated in vacuo to give 16C (0.98 g, 93%) as a beige solid. MS (ESI) m/z 225.1 (M+H)+.
Name
16B
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
Quantity
1.8 g
Type
catalyst
Reaction Step Three
Name
Yield
93%

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